Cas no 1223418-33-4 (5-Methyl-3-phenyl-2-(trifluoromethyl)-1H-indole)

• Product Name: 5-Methyl-3-phenyl-2-(trifluoromethyl)-1H-indole
• CAS No: 1223418-33-4
• MF: C₁₆H₁₂F₃N
• MW: 275.268394470215
• CID: 1082816
• PubChem ID: 72942257
• Update Time: 2025-04-20

5-Methyl-3-phenyl-2-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-phenyl-2-(trifluoromethyl)-1H-indole
• 1223418-33-4

• Inchi： 1S/C16H12F3N/c1-10-7-8-13-12(9-10)14(11-5-3-2-4-6-11)15(20-13)16(17,18)19/h2-9,20H,1H3
• InChI Key： ONUUVAOSDWIOCS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C2C=CC=CC=2)C2C=C(C)C=CC=2N1)(F)F

Computed Properties

• Exact Mass: 275.09218387g/mol
• Monoisotopic Mass: 275.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 15.8Ų